1-Boc-4-(Bromomethylene)piperidine

Specification

• CAS No.: 1020329-80-9
• Molecular Formula: C11H18BrNO2
• Molecular Weight: 276.17 g/mol
• IUPAC Name: tert-butyl 4-(bromomethylidene)piperidine-1-carboxylate
• Standard InChI: InChI=1S/C11H18BrNO2/c1-11(2,3)15-10(14)13-6-4-9(8-12)5-7-13/h8H,4-7H2,1-3H3
• Standard InChI Key: IYVCMYUDZHFNJM-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCC(=CBr)CC1
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(=CBr)CC1

Introduction

1-Boc-4-(Bromomethylene)piperidine, also known as tert-butyl 4-(bromomethylidene)piperidine-1-carboxylate, is a synthetic organic compound used in various chemical reactions. It is characterized by its molecular formula C11H18BrNO2 and molecular weight of 276.170 g/mol. This compound is a derivative of piperidine, a heterocyclic amine, and is protected with a tert-butoxycarbonyl (Boc) group, which is commonly used in organic synthesis to protect amine groups.

Synthesis and Applications

The synthesis of 1-Boc-4-(Bromomethylene)piperidine typically involves the reaction of piperidine derivatives with appropriate reagents to introduce the bromomethylene group. This compound is often used as an intermediate in the synthesis of more complex molecules, including pharmaceuticals and other biologically active compounds.

While specific applications of 1-Boc-4-(Bromomethylene)piperidine are not widely documented, compounds with similar structures are used in the development of novel heterocyclic amino acids and other bioactive molecules. The Boc protection allows for selective deprotection under acidic conditions, making it a versatile tool in organic synthesis.

Safety and Hazards

1-Boc-4-(Bromomethylene)piperidine poses several hazards:

• Harmful if Swallowed: Classified as Acute Tox. 4 (H302)

• Causes Skin Irritation: Classified as Skin Irrit. 2 (H315)

• Causes Serious Eye Damage: Classified as Eye Dam. 1 (H318)

• May Cause Respiratory Irritation: Classified as STOT SE 3 (H335)

Hazard Classification	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H318	Causes serious eye damage
H335	May cause respiratory irritation